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Compound of Interest

Compound Name: Arsenazo |
CAS No.: 520-10-5
Cat. No.: B1667613
Get Quote
& J

Audience: Researchers, scientists, and drug development professionals.

Introduction

Arsenazo |, with the chemical name o-[(1,8-dihydroxy-3,6-disulfo-2-
naphthalenyl)azo]benzenearsonic acid, is a metallochromic indicator used in the
spectrophotometric determination of various metal ions. This application note provides a
detailed protocol for the quantification of alkaline-earth metals, specifically calcium (Ca2?*) and
magnesium (Mg?*), using Arsenazo I. The method is based on the formation of a colored
complex between Arsenazo | and the metal ions, where the absorbance of the complex is
proportional to the concentration of the metal ion in the sample. This technique is valuable in
various fields, including pharmaceutical analysis and biological research, for the quantification
of these essential minerals.

Principle
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The spectrophotometric determination of alkaline-earth metals with Arsenazo | relies on the
formation of a stable colored complex. The reaction between the metal ion (M2*) and Arsenazo
I results in a shift in the maximum absorbance wavelength (Amax) and an increase in
absorbance, which can be measured using a spectrophotometer. By controlling the pH of the
solution, it is possible to selectively determine certain alkaline-earth metals. For instance, the
simultaneous determination of calcium and magnesium can be achieved by measuring the
absorbance at two different pH values.

Quantitative Data

The following table summarizes the key parameters for the spectrophotometric determination of
calcium and magnesium using Arsenazo I.

Parameter Calcium (Ca?*) Magnesium (Mg?*) Reference

Optimal pH 4.1 and 8.4 8.4 [1]

Wavelength of
Maximum Absorbance 652 nm (at pH 4.1) Not specified [1]

(Amax)

6.3 x 103 L mol~tcm™1
(atpH 4.1), 2.9 x 10% 9.6 x 103 L mol~tcm™1

Molar Absorptivity (€) [1]
L mol~tcm~1 (at pH (at pH 8.4)
8.4)
Linear Range (Beer's
0-0.40 ppm 0-0.40 ppm [1]
Law)
Stability of Complex At least one day At least one day [1]

Experimental Workflow

The general workflow for the spectrophotometric determination of alkaline-earth metals using
Arsenazo | is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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